Cas no 1271475-01-4 (2,2-difluoro-1-(3-fluorophenyl)ethan-1-one)

2,2-Difluoro-1-(3-fluorophenyl)ethan-1-one is a fluorinated aromatic ketone with applications in pharmaceutical and agrochemical synthesis. Its structure, featuring two geminal fluorine atoms and a 3-fluorophenyl moiety, enhances reactivity and stability, making it a valuable intermediate in organofluorine chemistry. The electron-withdrawing effects of the fluorine substituents facilitate nucleophilic substitution and cross-coupling reactions, enabling precise functionalization. This compound is particularly useful in the development of bioactive molecules due to its ability to modulate lipophilicity and metabolic stability. High purity and consistent quality ensure reliable performance in research and industrial processes. Its synthetic versatility makes it a preferred choice for advanced fluorinated building blocks.

2,2-difluoro-1-(3-fluorophenyl)ethan-1-one structure

1271475-01-4 structure

Product Name:2,2-difluoro-1-(3-fluorophenyl)ethan-1-one

CAS No:1271475-01-4

MF:C₈H₅F₃O

MW:174.119912862778

MDL:MFCD16618054

CID:4937146

PubChem ID:91636270

Update Time:2026-02-27

2,2-difluoro-1-(3-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2,2-Difluoro-1-(3-fluorophenyl)ethanone
- 2,2-Difluoro-1-(3-fluoro-phenyl)-ethanone
- 2,2-difluoro-1-(3-fluorophenyl)ethan-1-one
- MDL： MFCD16618054
- Inchi： 1S/C8H5F3O/c9-6-3-1-2-5(4-6)7(12)8(10)11/h1-4,8H
- InChI Key： MUYTXOKNCZOKJP-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(C(C(F)F)=O)=C1

Computed Properties

Exact Mass: 174.02924926g/mol
Monoisotopic Mass: 174.02924926g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 17.1

2,2-difluoro-1-(3-fluorophenyl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019124604-1g	2,2-Difluoro-1-(3-fluorophenyl)ethanone	1271475-01-4	95%	1g	595.72 USD	2021-06-16
abcr	AB428721-1 g	2,2-Difluoro-1-(3-fluorophenyl)ethanone; .	1271475-01-4		1g	€635.40	2023-04-23
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Enamine	EN300-328745-0.1g	2,2-difluoro-1-(3-fluorophenyl)ethan-1-one	1271475-01-4		0.1g	$678.0	2023-09-04
Enamine	EN300-328745-0.25g	2,2-difluoro-1-(3-fluorophenyl)ethan-1-one	1271475-01-4		0.25g	$708.0	2023-09-04
Enamine	EN300-328745-0.5g	2,2-difluoro-1-(3-fluorophenyl)ethan-1-one	1271475-01-4		0.5g	$739.0	2023-09-04
Enamine	EN300-328745-1.0g	2,2-difluoro-1-(3-fluorophenyl)ethan-1-one	1271475-01-4		1g	$0.0	2023-06-07
Enamine	EN300-328745-2.5g	2,2-difluoro-1-(3-fluorophenyl)ethan-1-one	1271475-01-4		2.5g	$1509.0	2023-09-04
Enamine	EN300-328745-5.0g	2,2-difluoro-1-(3-fluorophenyl)ethan-1-one	1271475-01-4		5.0g	$4890.0	2023-02-23
Enamine	EN300-328745-10.0g	2,2-difluoro-1-(3-fluorophenyl)ethan-1-one	1271475-01-4		10.0g	$7250.0	2023-02-23